Cas no 1806073-66-4 (Ethyl 5-chloro-3-cyano-2-fluorobenzoate)

• Product Name: Ethyl 5-chloro-3-cyano-2-fluorobenzoate
• CAS No: 1806073-66-4
• MF: C₁₀H₇ClFNO₂
• MW: 227.619485139847
• CID: 4948418
• Update Time: 2025-06-08

Ethyl 5-chloro-3-cyano-2-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-chloro-3-cyano-2-fluorobenzoate

• Inchi： 1S/C10H7ClFNO2/c1-2-15-10(14)8-4-7(11)3-6(5-13)9(8)12/h3-4H,2H2,1H3
• InChI Key： QFERLUSLZPOJNY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C#N)C(=C(C(=O)OCC)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 2.6
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 5-chloro-3-cyano-2-fluorobenzoate

Research Brief on Ethyl 5-chloro-3-cyano-2-fluorobenzoate (CAS: 1806073-66-4) in Chemical Biology and Pharmaceutical Applications

Ethyl 5-chloro-3-cyano-2-fluorobenzoate (CAS: 1806073-66-4) is a fluorinated benzoate derivative that has recently gained attention in chemical biology and pharmaceutical research due to its versatile applications in drug discovery and medicinal chemistry. This compound serves as a key intermediate in the synthesis of biologically active molecules, particularly those targeting kinase inhibition and other therapeutic pathways. Recent studies have explored its utility in the development of novel anticancer and anti-inflammatory agents, leveraging its unique structural features for enhanced binding affinity and selectivity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of Ethyl 5-chloro-3-cyano-2-fluorobenzoate as a precursor in the synthesis of small-molecule inhibitors targeting fibroblast growth factor receptors (FGFRs). The study highlighted the compound's role in optimizing pharmacokinetic properties, such as metabolic stability and membrane permeability, which are critical for oral bioavailability. The incorporation of the fluorine atom at the 2-position was found to significantly improve binding interactions with the target protein, as confirmed by X-ray crystallography and molecular docking simulations.

Another notable application of this compound was reported in a recent Bioorganic & Medicinal Chemistry Letters article, where it was used to develop a series of potent PARP (poly-ADP ribose polymerase) inhibitors. The study emphasized the importance of the cyano and chloro substituents in enhancing the compound's electron-withdrawing properties, thereby increasing its reactivity in nucleophilic aromatic substitution reactions. These modifications were crucial for achieving high inhibitory activity against PARP-1, a key enzyme involved in DNA repair mechanisms.

Beyond its role in drug discovery, Ethyl 5-chloro-3-cyano-2-fluorobenzoate has also been investigated for its potential in agrochemical applications. A 2024 study in Pest Management Science explored its use as a building block for novel herbicides, demonstrating its ability to disrupt plant growth pathways through targeted inhibition of acetolactate synthase (ALS). The study reported that derivatives of this compound exhibited superior herbicidal activity compared to commercial benchmarks, with reduced environmental toxicity.

In summary, Ethyl 5-chloro-3-cyano-2-fluorobenzoate (CAS: 1806073-66-4) represents a promising scaffold in both pharmaceutical and agrochemical research. Its structural versatility and functional group diversity enable the development of compounds with tailored biological activities. Future research directions may include further optimization of its derivatives for clinical translation and exploration of its applications in other therapeutic areas, such as neurodegenerative diseases and infectious diseases.